3-Pyridinecarboxylic acid, 2-[(3S)-3-amino-1-pyrrolidinyl]-, 1-methylethyl ester
Overview
Description
Scientific Research Applications
Antibacterial Applications
- Pyridonecarboxylic Acids as Antibacterial Agents: This compound, along with its analogues, has been synthesized and evaluated for antibacterial activity. Some analogues displayed significant antibacterial properties, warranting further biological study (Egawa et al., 1984).
Applications in Tobacco Industry
- Application in Cigarette Flavoring: A derivative of 3-pyridinecarboxylic acid was synthesized and applied in cigarette flavoring to improve the quality of cigarette products. This indicates its potential use in enhancing tobacco aroma and reducing smoking irritation (Qi Ling-kai, 2013).
Chemical Synthesis and Modification
- Synthesis of Acylated Compounds: The compound is involved in the acylation of pyrrolidine-2,4-diones, forming 3-acyltetramic acids. This process is significant in chemical synthesis, demonstrating the compound's utility in creating diverse chemical structures (Jones et al., 1990).
Solvent Extraction Applications
- Extraction of Nickel and Cobalt: Pyridinecarboxylate esters, a category to which this compound belongs, have been synthesized and used in the solvent extraction of nickel and cobalt. This indicates its relevance in metallurgical processes (Preston & Preez, 1995).
Pharmaceutical Research
- Cardiotonic Activity: Derivatives of pyridinecarboxylic acids, including esters, have been synthesized and evaluated for their cardiotonic activity. This suggests potential applications in the development of cardiac drugs (Mosti et al., 1992).
Antitumor Evaluation
- Antitumor Properties: The compound's derivatives have been studied for antitumor activities, showing potential in cancer research and treatment (Liu et al., 2006).
Kinetic Resolution in Chemistry
- Kinetic Resolution of Alcohols: It's used in the kinetic resolution of racemic secondary benzylic alcohols, highlighting its role in producing optically active compounds, which is significant in both pharmaceutical and chemical synthesis (Nakata & Shiina, 2010).
Properties
IUPAC Name |
propan-2-yl 2-[(3S)-3-aminopyrrolidin-1-yl]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-9(2)18-13(17)11-4-3-6-15-12(11)16-7-5-10(14)8-16/h3-4,6,9-10H,5,7-8,14H2,1-2H3/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMOVIMGSLCKDOP-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(N=CC=C1)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC(=O)C1=C(N=CC=C1)N2CC[C@@H](C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.